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Compound of Interest

Compound Name: Genz-123346 free base

CAS No.: 491833-30-8

Cat. No.: B1684369

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive overview of Genz-123346, its mechanism

of action, and a detailed protocol for assessing its long-term stability in solution. Given the

limited publicly available stability data, this guide enables researchers to determine the stability

of Genz-123346 under their specific experimental conditions.

Introduction to Genz-123346
Genz-123346 is a potent and selective inhibitor of glucosylceramide synthase (GCS), the

enzyme responsible for the first step in the biosynthesis of most glycosphingolipids. By blocking

the conversion of ceramide to glucosylceramide, Genz-123346 has been investigated as a

therapeutic agent in various disease models, including polycystic kidney disease and certain

cancers.[1][2] Its mechanism of action involves the modulation of key signaling pathways, such

as the Akt-mTOR pathway, which are often dysregulated in these diseases.[1]

Accurate and reproducible experimental results rely on the stability of the compounds used.

The degradation of a compound in solution can lead to a decrease in its effective concentration
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and the formation of unknown byproducts with potential off-target effects. Therefore, assessing

the long-term stability of Genz-123346 in solution is critical for ensuring the validity of in vitro

and in vivo studies.

Physicochemical Properties and Storage
While specific long-term stability data in various solvents is not readily available, the following

table summarizes the known properties and storage recommendations for Genz-123346 free
base.

Property Data Source

Molecular Formula C₂₄H₃₈N₂O₄ [3]

Molecular Weight 418.57 g/mol [3]

Solubility
DMSO: ≥ 84 mg/mL (≥ 200.68

mM)
Selleckchem

Appearance Crystalline solid N/A

Storage Conditions
Store at -20°C. Protect from air

and light.
[3]

Stability Concern

Product is air and light

sensitive; impurities can occur

from air oxidation or microbial

metabolism.

[3]

Mechanism of Action and Signaling Pathway
Genz-123346 exerts its biological effects by inhibiting glucosylceramide synthase, leading to a

reduction in the levels of glucosylceramide and downstream glycosphingolipids. This has been

shown to impact cellular signaling, notably by attenuating the Akt-mTOR pathway, which is

crucial for cell growth, proliferation, and survival.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1684369?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3660226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3660226/
https://www.mdpi.com/1422-0067/22/19/10539
https://www.mdpi.com/1422-0067/22/19/10539
https://pmc.ncbi.nlm.nih.gov/articles/PMC6308026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6308026/
https://www.benchchem.com/product/b1684369/docs#application-note-protocol-long-term-stability-of-genz-123346-free-base-in-solution
https://www.benchchem.com/product/b1684369/docs#application-note-protocol-long-term-stability-of-genz-123346-free-base-in-solution
https://www.benchchem.com/product/b1684369/docs#application-note-protocol-long-term-stability-of-genz-123346-free-base-in-solution
https://www.benchchem.com/product/b1684369/docs#application-note-protocol-long-term-stability-of-genz-123346-free-base-in-solution
https://www.benchchem.com/product/b1684369?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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